(2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate

• IUPAC Name: (6-methoxy-2-oxo-1H-quinolin-3-yl)methyl 4-methoxybenzoate
• InChI: InChI=1S/C19H17NO5/c1-23-15-5-3-12(4-6-15)19(22)25-11-14-9-13-10-16(24-2)7-8-17(13)20-18(14)21/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: WNSCYVOIFYYHDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OCC2=CC3=C(C=CC(=C3)OC)NC2=O
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

(2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate, also known as HM-3, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of quinoline-based compounds and has been found to possess potential therapeutic properties.

Mechanism of Action

Target of Action

Related compounds such as 6-methoxyquinoline derivatives have been reported to inhibit bacterial dna gyrase and topoisomerase . These enzymes play crucial roles in DNA replication, making them potential targets for antibacterial agents.

Mode of Action

It’s plausible that it interacts with its targets (like dna gyrase and topoisomerase) and inhibits their function, leading to the disruption of dna replication in bacteria .

Biochemical Pathways

Given its potential inhibitory effects on dna gyrase and topoisomerase, it could impact the dna replication pathway in bacteria .

Result of Action

If it indeed inhibits dna gyrase and topoisomerase, it could potentially lead to the disruption of dna replication in bacteria, thereby inhibiting their growth .

Advantages and Limitations for Lab Experiments

One of the major advantages of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate is its high purity, which makes it suitable for use in various lab experiments. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate. One potential area of exploration is the development of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate analogs with improved solubility and bioavailability. Another area of interest is the investigation of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate as a potential therapeutic agent for the treatment of neurodegenerative diseases. Additionally, the use of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate as a fluorescent probe for the detection of metal ions could be further explored.

Synthesis Methods

The synthesis of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate involves the reaction of 4-methoxybenzoic acid with 2-hydroxy-6-methoxyquinoline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate as a white solid with a purity of over 95%.

Scientific Research Applications

(2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate has been extensively studied for its potential therapeutic properties. It has been found to possess antitumor, antiviral, and antimicrobial activities. In addition, it has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate has also been studied for its potential use as a fluorescent probe for the detection of metal ions.